Cas no 2137904-03-9 (Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide)

• Product Name: Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide
• CAS No: 2137904-03-9
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 5288614
• Update Time: 2025-05-20

Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide

• Inchi： 1S/C8H15BrO2S/c1-8(2,6-9)3-7-4-12(10,11)5-7/h7H,3-6H2,1-2H3
• InChI Key： HQTYGWQZYBIRNN-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(CC(C)(C)CBr)C1

Additional information on Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide

Comprehensive Overview of Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide (CAS No. 2137904-03-9)

The chemical compound Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide (CAS No. 2137904-03-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the thietane family, characterized by a four-membered ring containing sulfur, and is further modified with a 3-bromo-2,2-dimethylpropyl substituent and a 1,1-dioxide functional group. Its molecular complexity makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the context of modern chemistry, Thietane derivatives are increasingly studied for their role in pharmaceutical intermediates, agrochemicals, and advanced material science. The presence of the bromo group in this compound opens doors for further functionalization, making it a versatile building block in organic synthesis. Researchers are particularly intrigued by its potential in click chemistry and polymerization reactions, which are hot topics in the field of green chemistry and sustainable development.

One of the most frequently asked questions about CAS No. 2137904-03-9 revolves around its synthesis methods and reaction mechanisms. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic processes to optimize the production of this compound, reducing energy consumption and waste generation. These advancements align with the growing demand for eco-friendly chemical processes, a trend heavily emphasized in academic and industrial research today.

The 1,1-dioxide moiety in this compound also contributes to its stability and reactivity, making it a candidate for high-performance materials. For instance, its potential application in electronic coatings and adhesive formulations has been explored, addressing the need for durable and lightweight materials in sectors like aerospace and automotive engineering. This aligns with the broader industry focus on material innovation and nanotechnology.

Another area of interest is the biological activity of Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide. While not a drug itself, its structural features resemble those of compounds used in medicinal chemistry for targeting specific enzymes or receptors. This has led to investigations into its potential as a scaffold for drug design, particularly in the development of anti-inflammatory and antimicrobial agents. Such applications are highly relevant given the global focus on antibiotic resistance and personalized medicine.

From a commercial perspective, the availability and supply chain of CAS No. 2137904-03-9 are critical considerations. Suppliers often highlight its high purity and custom synthesis options to meet the demands of research institutions and industrial laboratories. The compound's storage conditions and handling protocols are also frequently discussed, emphasizing the importance of safety data sheets (SDS) and regulatory compliance in chemical procurement.

In summary, Thietane, 3-(3-bromo-2,2-dimethylpropyl)-, 1,1-dioxide (CAS No. 2137904-03-9) represents a fascinating intersection of organic chemistry, material science, and applied research. Its multifaceted applications and synthetic versatility make it a valuable subject for ongoing studies, particularly in alignment with contemporary trends like sustainability, advanced materials, and biomedical innovation. As research progresses, this compound is likely to play an increasingly prominent role in shaping future technological and scientific advancements.